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Compound of Interest

Compound Name: 5-Ethyl-2-nonanol

Cat. No.: B092646

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Ethyl-2-nonanol, a branched-chain secondary alcohol, serves as a crucial chemical
intermediate in the synthesis of a variety of commercially significant compounds. Its unique
molecular structure, featuring a hydroxyl group at the second position and an ethyl branch at
the fifth position of a nonane backbone, imparts specific chemical reactivity and physical
properties that make it a valuable building block in the production of surfactants, insect
pheromones, and potentially in the development of novel agrochemicals and pharmaceuticals.
This technical guide provides a comprehensive overview of the synthesis, properties, and key
applications of 5-Ethyl-2-nonanol, with a focus on detailed experimental protocols and
guantitative data to support research and development endeavors.

Physicochemical Properties

Understanding the fundamental physicochemical properties of 5-Ethyl-2-nonanol is essential
for its effective use as a chemical intermediate. These properties influence its behavior in
chemical reactions, its solubility in various solvents, and its handling and storage requirements.
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Property Value Reference
Molecular Formula C11H240 [1112]
Molecular Weight 172.31 g/mol [1][3]

CAS Number 103-08-2 [11[2]
IUPAC Name 5-ethylnonan-2-ol [1]
Appearance Colorless liquid [3]

Boiling Point 223-225 °C [3]

Density 0.826 - 0.845 g/cm3 [3]

LogP (Octanol/Water) 4.2 [4]

Water Solubility Low [4]

Synthesis of 5-Ethyl-2-nonanol

Several synthetic routes have been established for the production of 5-Ethyl-2-nonanol. The
choice of method often depends on factors such as the desired purity, yield, and the availability
of starting materials. The two primary methods are the reduction of 5-ethyl-2-nonanone and the
alkylation of 2-nonanol.

: ison of Sunthesis Methad

Synthesis Starting Reagents/Cata . .
. Typical Yield Reference
Method Material lyst
. Sodium
Reduction of 5-Ethyl-2- )
Borohydride >70% [3]
Ketone nonanone

(NaBHa) or Pd/C

Alkylation of

2-Nonanol Ethyl bromide 45-55% [3]
Alcohol

Experimental Protocols

1. Synthesis via Reduction of 5-Ethyl-2-nonanone
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This method offers high regioselectivity and good yields.[3]
e Materials:
o 5-Ethyl-2-nonanone
o Sodium borohydride (NaBHa4)
o Methanol
o Diethyl ether
o Saturated agueous ammonium chloride solution
o Anhydrous magnesium sulfate
e Procedure:
o In a round-bottom flask, dissolve 5-ethyl-2-nonanone in methanol.
o Cool the solution in an ice bath.
o Slowly add sodium borohydride to the stirred solution.
o After the addition is complete, continue stirring at room temperature for 1 hour.

o Quench the reaction by the slow addition of a saturated agueous ammonium chloride
solution.

o Extract the product with diethyl ether.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Remove the solvent under reduced pressure to obtain 5-Ethyl-2-nonanol.
2. Synthesis via Alkylation of 2-Nonanol

This is a classical approach for the formation of the carbon-carbon bond at the 5-position.[3]
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o Materials:
o 2-Nonanol
o Sodium hydride (NaH)
o Anhydrous tetrahydrofuran (THF)
o Ethyl bromide
o Water
o Diethyl ether
o Anhydrous magnesium sulfate
e Procedure:

o In a flame-dried, three-necked flask under an inert atmosphere, suspend sodium hydride
in anhydrous THF.

o Add 2-nonanol dropwise to the suspension at 0 °C.

o Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas
ceases.

o Cool the resulting alkoxide solution to 0 °C and add ethyl bromide dropwise.

o After the addition, allow the reaction mixture to stir at room temperature overnight.
o Carefully quench the reaction with water.

o Extract the product with diethyl ether.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Remove the solvent under reduced pressure and purify the crude product by fractional
distillation to yield 5-Ethyl-2-nonanol.
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Role as a Chemical Intermediate

The branched structure and the presence of a reactive hydroxyl group make 5-Ethyl-2-
nonanol a versatile intermediate in organic synthesis.

Precursor for Nonionic Surfactants

5-Ethyl-2-nonanol can be used as a hydrophobic starting material for the synthesis of nonionic
surfactants. The hydroxyl group can be ethoxylated or propoxylated to introduce a hydrophilic
polyether chain, resulting in an amphiphilic molecule with surface-active properties.

Experimental Workflow: Synthesis of a 5-Ethyl-2-nonanol-based Nonionic Surfactant

Base Deprotonation
5-Ethyl-2-nonanol P (e.g., with KOH) ——

5-Ethyl-2-nonoxide

L.

Ethoxylation | Nonionic Surfactant
_>

Ethylene Oxide

Click to download full resolution via product page

Caption: General workflow for the synthesis of a nonionic surfactant from 5-Ethyl-2-nonanol.
Experimental Protocol: Synthesis of a 5-Ethyl-2-nonanol Ethoxylate
e Materials:

o 5-Ethyl-2-nonanol

o Potassium hydroxide (catalyst)

o Ethylene oxide
e Procedure:

o Charge a high-pressure reactor with 5-Ethyl-2-nonanol and potassium hydroxide.
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o Heat the mixture under vacuum to remove any traces of water.

o Pressurize the reactor with nitrogen and then introduce a calculated amount of ethylene
oxide at a controlled temperature and pressure.

o Maintain the reaction mixture at the desired temperature until the pressure stabilizes,
indicating the consumption of ethylene oxide.

o Cool the reactor and neutralize the catalyst.

o The resulting product is a 5-Ethyl-2-nonanol ethoxylate, a nonionic surfactant.

Intermediate in Insect Pheromone Synthesis

The specific stereochemistry of 5-Ethyl-2-nonanol can be exploited in the synthesis of certain
insect pheromones. Chiral alcohols are valuable building blocks for the asymmetric synthesis of
complex natural products. While specific examples directly utilizing 5-Ethyl-2-nonanol are not
abundant in readily available literature, its structural motifs are relevant to pheromone
chemistry. The synthesis of insect pheromones often involves the coupling of chiral fragments
to achieve the desired stereoisomer with high purity.[5][6]

Logical Relationship: Role in Chiral Pheromone Synthesis
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Caption: Logical steps for utilizing chiral 5-Ethyl-2-nonanol in pheromone synthesis.

Potential Applications in Drug Development and
Agrochemicals

While specific, commercialized examples are not widely documented, the structural features of
5-Ethyl-2-nonanol make it a candidate for exploration in drug discovery and agrochemical
research. The branched alkyl chain can enhance lipid solubility, which is a crucial factor for the
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bioavailability of drug molecules and the efficacy of pesticides. The secondary alcohol provides
a handle for further chemical modifications to introduce pharmacophores or other desired
functional groups.

Conclusion

5-Ethyl-2-nonanol is a valuable and versatile chemical intermediate with established
applications in the production of surfactants and potential utility in the synthesis of complex
molecules such as insect pheromones. The synthetic routes to this alcohol are well-defined,
with the reduction of the corresponding ketone offering a high-yield pathway. For researchers
and professionals in drug development and agrochemical synthesis, the unique branched
structure of 5-Ethyl-2-nonanol presents an opportunity to design and create novel molecules
with tailored properties. Further exploration of its applications in these fields is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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